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Compound of Interest

Compound Name: Tas-106

Cat. No.: B1671692 Get Quote

Technical Support Center: Tas-106
Critical Information Required for Tas-106 Support

Our initial searches for "Tas-106" have not yielded information on a chemical compound

relevant to cell culture, solubility, or stability. The search results primarily point to a "Testing

Application Standard" for roofing materials, which is unrelated to biomedical research.

To provide you with accurate technical support, please clarify the identity of "Tas-106". We

recommend providing one or more of the following identifiers:

Alternative Name(s): Any other chemical names, commercial names, or internal compound

codes.

Chemical Structure or Formula: The molecular structure or chemical formula.

CAS Number: The Chemical Abstracts Service registry number.

Therapeutic Target or Class: The intended biological target or the class of compounds it

belongs to (e.g., kinase inhibitor, cytotoxic agent).

Original Supplier or Manufacturer: The company from which the compound was purchased.

Once we have this information, we can proceed with a comprehensive search and provide you

with the detailed technical support you require, including:

Troubleshooting & Optimization

Check Availability & Pricing
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Solubility and Stability Data: Quantitative data on the solubility and stability of Tas-106 in

various cell culture media.

Troubleshooting Guides & FAQs: Addressing common issues such as precipitation,

degradation, and inconsistent experimental results.

Experimental Protocols: Detailed methodologies for preparing stock solutions, determining

solubility, and assessing stability.

Signaling Pathway and Workflow Diagrams: Visual representations of relevant biological

pathways and experimental procedures.

We are committed to providing you with the necessary information to ensure the success of

your research. Please provide the clarifying details at your earliest convenience.

To cite this document: BenchChem. [Tas-106 solubility and stability in culture media].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1671692#tas-106-solubility-and-stability-in-culture-
media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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